![molecular formula C10H10ClNO2 B1297735 N-(3-Acetylphenyl)-2-chloroacetamide CAS No. 42865-69-0](/img/structure/B1297735.png)
N-(3-Acetylphenyl)-2-chloroacetamide
Overview
Description
N-(3-Acetylphenyl)-2-chloroacetamide (NAPCA) is an organic compound derived from the condensation of 2-chloroacetamide and 3-acetylphenol. It is a white, odorless solid with a melting point of 93-94°C. NAPCA has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and physiology.
Scientific Research Applications
Antimicrobial Agent
N-(3-Acetylphenyl)-2-chloroacetamide: has been studied for its potential as an antimicrobial agent. Research indicates that derivatives of this compound exhibit significant antibacterial activity against various bacterial strains such as Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus. These findings suggest its use in developing new antibacterial drugs .
Agriculture
In agriculture, N-(3-Acetylphenyl)-2-chloroacetamide derivatives are used due to their antifungal and herbicidal properties. They play a role in protecting crops from microbial infections and pests, contributing to increased agricultural productivity .
Material Science
This compound is also relevant in material science, particularly in the synthesis of polymers. It can act as a precursor for various polymerization processes, leading to the development of new materials with potential industrial applications .
Biochemistry
In biochemistry, N-(3-Acetylphenyl)-2-chloroacetamide is utilized in the study of protein interactions and enzyme activities. It serves as a building block for synthesizing more complex biochemical compounds used in research and drug development .
Industrial Manufacturing
The compound finds applications in industrial manufacturing processes. It can be used in the synthesis of dyes, resins, and other chemical intermediates. Its derivatives are important in the production of polyurethane foams, which are widely used in construction, automotive, and packaging industries .
Environmental Applications
N-(3-Acetylphenyl)-2-chloroacetamide: has potential environmental applications. Its derivatives are being explored for their ability to remove pollutants from wastewater and for their use in environmental sensors to detect toxic substances.
properties
IUPAC Name |
N-(3-acetylphenyl)-2-chloroacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO2/c1-7(13)8-3-2-4-9(5-8)12-10(14)6-11/h2-5H,6H2,1H3,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLFQTKCUEGIERF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50345796 | |
Record name | N-(3-Acetylphenyl)-2-chloroacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50345796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Acetylphenyl)-2-chloroacetamide | |
CAS RN |
42865-69-0 | |
Record name | N-(3-Acetylphenyl)-2-chloroacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50345796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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